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Compound Name: 2-(Thiophen-2-yl)propan-2-amine

Cat. No.: B1329236 Get Quote

In the landscape of modern medicinal chemistry, the thiophene ring stands as a privileged

scaffold. Its structural and electronic properties, often serving as a bioisosteric replacement for

a benzene ring, have led to its incorporation into a multitude of blockbuster drugs, including the

anticoagulant Clopidogrel and the antidepressant Duloxetine.[1][2][3] Within this important

class of heterocycles, 2-(Thiophen-2-yl)propan-2-amine emerges as a key chemical

intermediate and structural motif. Possessing a primary amine on a tertiary carbon directly

attached to the thiophene ring, this compound offers a unique combination of steric and

electronic features. This guide provides an in-depth analysis of its physical and chemical

properties, spectroscopic signature, synthesis, and potential applications, offering a

comprehensive resource for researchers in drug discovery and organic synthesis.

Section 1: Core Chemical and Physical Data
A foundational understanding of a molecule begins with its fundamental properties. The data for

2-(Thiophen-2-yl)propan-2-amine, compiled from various chemical data repositories, are

summarized below.

Molecular Structure
The structure consists of a thiophene ring connected at the 2-position to a propan-2-amine

group.
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Thiophene 1. n-BuLi
2. Acetone

Lithiation & Addition 2-(Thiophen-2-yl)propan-2-ol
(Tertiary Alcohol)

Ritter Reaction:
H₂SO₄, Acetonitrile

Carbocation Formation N-(2-(Thiophen-2-yl)propan-2-yl)acetamide
(Amide Intermediate)

Hydrolysis:
NaOH, H₂O, Heat

Amide Cleavage 2-(Thiophen-2-yl)propan-2-amine

Click to download full resolution via product page

Caption: Plausible synthesis of 2-(Thiophen-2-yl)propan-2-amine via the Ritter Reaction.

Causality Behind Experimental Choices:

Generation of the Tertiary Alcohol: The synthesis begins by deprotonating thiophene with a

strong base like n-butyllithium (n-BuLi) to create a nucleophilic thienyl anion. This anion then

attacks the electrophilic carbonyl carbon of acetone to form the tertiary alcohol, 2-(thiophen-

2-yl)propan-2-ol, after an aqueous workup. This is a standard and high-yielding

organometallic addition reaction.

Ritter Reaction: The tertiary alcohol is treated with a strong acid (e.g., sulfuric acid) in the

presence of a nitrile (e.g., acetonitrile). The acid protonates the hydroxyl group, which leaves

as water to form a stable tertiary carbocation. The lone pair on the nitrogen of acetonitrile

then acts as a nucleophile, attacking the carbocation to form a nitrilium ion intermediate.

Subsequent hydration and tautomerization yield the stable N-alkyl acetamide.

Hydrolysis: The final step involves the basic hydrolysis of the amide intermediate. Heating

with a strong base like sodium hydroxide cleaves the amide bond, liberating the primary

amine and forming sodium acetate as a byproduct. The desired product can then be isolated

via extraction.

Chemical Reactivity
Amine Group: The primary amine is the main site of reactivity. It is nucleophilic and basic,

readily undergoing reactions such as acylation, alkylation, sulfonation, and formation of

imines. These reactions are fundamental for incorporating the scaffold into larger, more

complex molecules.

Thiophene Ring: The thiophene ring is aromatic and can undergo electrophilic aromatic

substitution (e.g., nitration, halogenation). The substitution typically occurs at the 5-position,

which is most activated. However, the reaction conditions must be carefully controlled, as the
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amine group can be protonated or the ring can be sensitive to strongly acidic or oxidizing

conditions. [4]

Section 4: Applications in Drug Discovery and
Development
The thiophene moiety is a cornerstone of medicinal chemistry, prized for its ability to engage in

hydrogen bonding via its sulfur atom and to serve as a stable, lipophilic scaffold. [1]

Structural Analog and Bioisostere: 2-(Thiophen-2-yl)propan-2-amine is a structural analog

of other important pharmacophores. Its primary amine provides a key attachment point for

building diversity, while the gem-dimethyl groups can provide steric bulk that may improve

metabolic stability or receptor binding selectivity.

Intermediate for Complex Pharmaceuticals: Thiophene-based amines are critical

intermediates in the synthesis of various drugs. For instance, the related compound 1-

(thiophen-2-yl)propan-1-amine is a precursor to Duloxetine, a serotonin-norepinephrine

reuptake inhibitor (SNRI). [5][6]This highlights the industrial relevance of this class of

compounds for accessing complex active pharmaceutical ingredients (APIs).

Scaffold for Novel Therapeutics: The core structure is a promising starting point for

developing new chemical entities. Derivatives of aminothiophenes have been explored for a

wide range of biological activities, including anticancer, antimicrobial, and anti-inflammatory

properties. [1][3][7]The unique spatial arrangement of the amine and aromatic ring in 2-
(Thiophen-2-yl)propan-2-amine makes it an attractive scaffold for library synthesis and

high-throughput screening campaigns.

Section 5: Safety, Handling, and Storage
Proper handling of all chemical reagents is paramount in a research environment.

GHS Hazard Classification
Based on available data, 2-(Thiophen-2-yl)propan-2-amine is classified as follows:

Hazard Statement: H227: Combustible liquid. [8]* Precautionary Statements: P210 (Keep

away from heat/sparks/open flames/hot surfaces), P280 (Wear protective gloves/protective
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clothing/eye protection/face protection), P370+P378 (In case of fire: Use appropriate media

for extinction), P403+P235 (Store in a well-ventilated place. Keep cool), P501 (Dispose of

contents/container to an approved waste disposal plant). [8] Note: Related aminothiophene

compounds may also carry warnings for skin, eye, and respiratory irritation. [9]Standard

laboratory precautions should always be observed.

Handling and Storage Recommendations
Handling: Use in a well-ventilated fume hood. Avoid contact with skin, eyes, and clothing.

[10][11]Wear appropriate personal protective equipment (PPE), including safety glasses, a

lab coat, and chemical-resistant gloves.

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area away from

heat and ignition sources. [10]

Conclusion
2-(Thiophen-2-yl)propan-2-amine is more than a simple chemical; it is a versatile and

valuable building block for the synthesis of complex organic molecules. Its unique structure,

combining the privileged thiophene scaffold with a sterically hindered primary amine, provides a

rich platform for derivatization. A thorough understanding of its physical properties,

spectroscopic signature, and reactivity is essential for any researcher aiming to leverage this

compound in the fields of medicinal chemistry, drug discovery, and materials science. As the

demand for novel therapeutics continues to grow, the strategic application of such well-

characterized intermediates will remain a cornerstone of innovation.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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